molecular formula C15H22N4O3 B140550 3-Methyl-7-(5-oxohexyl)-1-propylxanthine CAS No. 55242-58-5

3-Methyl-7-(5-oxohexyl)-1-propylxanthine

Cat. No. B140550
CAS RN: 55242-58-5
M. Wt: 306.36 g/mol
InChI Key: SCWBBXYWLYSKGK-UHFFFAOYSA-N
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Description

3-Methyl-7-(5-oxohexyl)-1-propylxanthine is a xanthine derivative . It has been studied for its effects on heart performance and regional blood flow in animals .


Molecular Structure Analysis

The molecule contains a total of 44 bonds, including 24 non-H bonds, 9 multiple bonds, 7 rotatable bonds, 4 double bonds, and 5 aromatic bonds . It also includes 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 2 ketones (aliphatic), 1 urea (-thio) derivative, 1 imide (-thio), and 1 Imidazole .

Mechanism of Action

The compound has been studied for its effects on heart performance and regional blood flow in animals . It was found to increase heart performance (cardiac output and dP/dt max) in dogs . The compound also increased regional blood flow in the heart, brain, and skeletal muscle, with the increase being dose-dependent . It preferentially dilated small arterioles .

Future Directions

The potential shown by xanthine derivatives in a wide range of conditions should substantiate many other scientific endeavors . Newly designed targeted molecules based on the xanthine structure may originate more specific and effective outcomes .

properties

IUPAC Name

3-methyl-7-(5-oxohexyl)-1-propylpurine-2,6-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N4O3/c1-4-8-19-14(21)12-13(17(3)15(19)22)16-10-18(12)9-6-5-7-11(2)20/h10H,4-9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SCWBBXYWLYSKGK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C(=O)C2=C(N=CN2CCCCC(=O)C)N(C1=O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N4O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70512589
Record name 3-Methyl-7-(5-oxohexyl)-1-propyl-3,7-dihydro-1H-purine-2,6-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70512589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

306.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-7-(5-oxohexyl)-1-propylxanthine

CAS RN

55242-58-5
Record name 3-Methyl-7-(5-oxohexyl)-1-propyl-3,7-dihydro-1H-purine-2,6-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70512589
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A suspension of 79.2 g of 3-methyl-7-(5-oxohexyl)-xanthine in a mixture of 120 g of water and 72 g of methanol is brought into solution by the addition of 18 g of sodium hydroxide at about 60° C. 55.5 g of n-propyl bromide are then added. After boiling under reflux for 24 hours, the reaction mixture is treated with 1 ml of concentrated sulphuric acid and cooled. Unreacted 3-methyl-7-(5-oxohexyl)-xanthine is filtered off and the alcohol is distilled off in vacuo. The remaining solution is made alkaline with 4 ml of 50% sodium hydroxide solution and extracted with 350 ml of methylene chloride. 1-n-Propyl-3-methyl-7-(5-oxohexyl)-xanthine with a melting point of 76°-78° C. is obtained in 85% yield from the residue of the methylene chloride solution by recrystallisation from isopropanol. The solubility of the product in ethanol, dimethyl sulphoxide and dimethylformamide is over 10%.
Name
3-methyl-7-(5-oxohexyl)-xanthine
Quantity
79.2 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step Two
Quantity
55.5 g
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
reactant
Reaction Step Four
Name
Quantity
120 g
Type
solvent
Reaction Step Five
Quantity
72 g
Type
solvent
Reaction Step Five

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